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Compound of Interest

Compound Name: Crotamiton-d5

Cat. No.: B13850990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Crotamiton-d5, a deuterated analog of the scabicidal and antipruritic agent Crotamiton. This

guide is intended for researchers in pharmacology, drug metabolism, and pharmacokinetics

(DMPK), as well as professionals in the pharmaceutical industry who require a stable isotope-

labeled internal standard for the quantitative analysis of Crotamiton in biological matrices.

Introduction to Crotamiton-d5
Crotamiton-d5 is a synthetic derivative of Crotamiton in which five hydrogen atoms have been

replaced with deuterium. This isotopic labeling makes it an ideal internal standard for

bioanalytical assays using mass spectrometry. The increased mass of Crotamiton-d5 allows

for its clear differentiation from the unlabeled drug in a mass spectrometer, while its chemical

properties remain nearly identical, ensuring similar behavior during sample preparation and

chromatographic separation. The use of a stable isotope-labeled internal standard like

Crotamiton-d5 is considered the gold standard in quantitative bioanalysis as it effectively

corrects for variability in sample extraction, matrix effects, and instrument response, leading to

highly accurate and precise results.[1][2]

Commercial Availability
Several specialized chemical suppliers offer Crotamiton-d5 for research purposes. While the

availability of detailed product specifications can vary, the following table summarizes the key
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information for prominent suppliers. Researchers are advised to contact the suppliers directly to

obtain the most current Certificate of Analysis (CoA) for lot-specific data on purity and isotopic

enrichment.

Supplier
Product
Name

Catalog
Number

Molecular
Formula

Molecular
Weight

Notes

Toronto

Research

Chemicals

(TRC)

Crotamitone-

d5
C818007 C₁₃H₁₂D₅NO 208.31

TRC is a

brand of LGC

Standards.

MedchemExp

ress (MCE)

Crotamiton-

d5
HY-B1177S C₁₃H₁₂D₅NO 208.31

Product data

sheet

available.[3]

[4]

CymitQuimic

a

Crotamitone-

d5

TRC-

C818007
C₁₃H₁₂D₅NO 208.31

Distributes

products from

TRC.[5]

United States

Biological

Crotamitone-

d5
C7933-21 C₁₃H₁₂D₅NO 208.31

Basic product

information

provided.

Quantitative Data
Quantitative data such as chemical purity and isotopic enrichment are critical for the accurate

preparation of standard solutions and the interpretation of analytical results. While specific

values are lot-dependent and should be confirmed with a Certificate of Analysis from the

supplier, typical specifications for research-grade deuterated standards are provided below.

Parameter Typical Specification Method of Analysis

Chemical Purity ≥98% HPLC, LC-MS

Isotopic Enrichment ≥99 atom % D Mass Spectrometry

Deuterium Incorporation d₅ Mass Spectrometry
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Experimental Protocols
The following section outlines a representative experimental protocol for the quantification of

Crotamiton in human plasma using Crotamiton-d5 as an internal standard by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is based on

established methods for the analysis of Crotamiton and general best practices for bioanalytical

method development with stable isotope-labeled internal standards.[6][7] It should be noted

that this is a template and will require optimization and validation for specific laboratory

conditions and instrumentation.

Preparation of Stock and Working Solutions
Crotamiton Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Crotamiton

reference standard and dissolve in 10 mL of methanol.

Crotamiton-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh

approximately 1 mg of Crotamiton-d5 and dissolve in 1 mL of methanol.

Crotamiton Working Standards: Prepare a series of working standard solutions by serial

dilution of the Crotamiton stock solution with a 50:50 mixture of methanol and water to

achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Internal Standard Working Solution (100 ng/mL): Dilute the Crotamiton-d5 stock solution

with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)
To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma sample, calibration standard,

or quality control sample.

Add 20 µL of the Internal Standard Working Solution (100 ng/mL) and vortex briefly.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient Elution:

0-0.5 min: 20% B

0.5-2.5 min: 20% to 95% B

2.5-3.0 min: 95% B

3.0-3.1 min: 95% to 20% B

3.1-4.0 min: 20% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL
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Column Temperature: 40°C

Ionization Mode: ESI Positive

Multiple Reaction Monitoring (MRM) Transitions:

Crotamiton:m/z 204.1 → 132.1 (Quantifier), m/z 204.1 → 77.1 (Qualifier)

Crotamiton-d5:m/z 209.1 → 137.1 (Quantifier)

(Note: The specific MRM transitions and collision energies will need to be optimized for the

instrument being used.)

Visualizations
Experimental Workflow

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Crotamiton-d5 (IS) Protein Precipitation (Acetonitrile) Centrifugation Evaporation Reconstitution HPLC Separation Mass Spectrometry (MRM) Peak Integration Calibration Curve Quantification of Crotamiton

Click to download full resolution via product page

Caption: Bioanalytical workflow for Crotamiton quantification.

Signaling Pathway (Illustrative)
While Crotamiton's primary use is as a scabicide, its antipruritic mechanism is not fully

understood. The following diagram illustrates a hypothetical signaling pathway that could be

investigated using quantitative methods.
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Caption: Hypothetical antipruritic signaling pathway of Crotamiton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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